![molecular formula C6H16ClNSi B6246230 1,1-dimethylsilolan-3-amine hydrochloride CAS No. 2109019-09-0](/img/no-structure.png)
1,1-dimethylsilolan-3-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,1-Dimethylsilolan-3-amine hydrochloride is a chemical compound with the CAS Number: 2109019-09-0 . It has a molecular weight of 165.74 . The compound is typically stored at 4 degrees Celsius and is in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H15NSi.ClH/c1-8(2)4-3-6(7)5-8;/h6H,3-5,7H2,1-2H3;1H . This code provides a specific string of characters that describes the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 165.74 . It is stored at 4 degrees Celsius .Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dimethylsilolan-3-amine hydrochloride involves the reaction of 1,1-dimethylsilacyclopent-3-ene with ammonia gas followed by treatment with hydrochloric acid.", "Starting Materials": [ "1,1-dimethylsilacyclopent-3-ene", "Ammonia gas", "Hydrochloric acid" ], "Reaction": [ "1. 1,1-dimethylsilacyclopent-3-ene is reacted with ammonia gas in the presence of a catalyst such as platinum or palladium.", "2. The resulting product, 1,1-dimethylsilolan-3-amine, is then treated with hydrochloric acid to form the hydrochloride salt.", "3. The product is then purified by recrystallization or other suitable methods." ] } | |
2109019-09-0 | |
Molecular Formula |
C6H16ClNSi |
Molecular Weight |
165.73 g/mol |
IUPAC Name |
1,1-dimethylsilolan-3-amine;hydrochloride |
InChI |
InChI=1S/C6H15NSi.ClH/c1-8(2)4-3-6(7)5-8;/h6H,3-5,7H2,1-2H3;1H |
InChI Key |
XDOJBTHTWTWQFX-UHFFFAOYSA-N |
Canonical SMILES |
C[Si]1(CCC(C1)N)C.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.